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Compound Name: (Cyclohexanecarboxamido)benzoi
c acid

CAS No.: 180991-56-4

Cat. No.: B3247289

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-
(Cyclohexanecarboxamido)benzoic acid, a molecule of interest in medicinal chemistry and
materials science. This document details its fundamental physicochemical properties, outlines
a robust and reproducible synthetic protocol, and discusses established analytical
methodologies for its characterization. Furthermore, it explores the current understanding of its
applications, offering insights for researchers and professionals in drug development and
related fields. This guide is structured to provide not only procedural steps but also the
underlying scientific rationale to empower researchers in their experimental design and
execution.

Core Molecular Attributes
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4-(Cyclohexanecarboxamido)benzoic acid is an organic compound characterized by a
benzoic acid moiety linked via an amide bond to a cyclohexanecarbonyl group. This structure
imparts a combination of aromatic and aliphatic features, influencing its solubility, reactivity, and
biological interactions.

Molecular Formula and Weight

The chemical structure of 4-(Cyclohexanecarboxamido)benzoic acid logically consists of a
4-aminobenzoic acid backbone acylated with a cyclohexanecarbonyl group. This leads to the
following fundamental properties:

Property Value

Molecular Formula C14H17NOs

Molecular Weight 247.29 g/mol

IUPAC Name 4-(Cyclohexanecarboxamido)benzoic acid

Note: The molecular weight is calculated based on the constituent atomic masses (C=12.011,
H=1.008, N=14.007, 0=15.999).

A closely related compound, 4-(Cyclohex-3-enecarboxamido)benzoic acid, which contains a
double bond in the cyclohexane ring, has a molecular formula of C1aH1sNOs and a molecular
weight of 245.27 g/mol [1]. The hydrogenation of this unsaturated analog presents a potential
synthetic route to the target compound.

Structural Diagram

Caption: 2D structure of 4-(Cyclohexanecarboxamido)benzoic acid.

Synthesis and Purification

The synthesis of 4-(Cyclohexanecarboxamido)benzoic acid is typically achieved through the
acylation of 4-aminobenzoic acid. This standard amide bond formation is a cornerstone of
organic synthesis, and the following protocol is based on established chemical principles. A
similar approach is documented for the synthesis of 4-(Cyclopropanecarboxamido)benzoic
acid, where 4-aminobenzoic acid is reacted with an activated carboxylic acid derivative[2].
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Synthetic Workflow
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Caption: General workflow for the synthesis of 4-(Cyclohexanecarboxamido)benzoic acid.

Detailed Experimental Protocol

Materials:

» 4-Aminobenzoic acid

o Cyclohexanecarbonyl chloride

e Anhydrous Dichloromethane (DCM)
e Pyridine or Triethylamine

e 1 M Hydrochloric acid (HCI)

e Saturated sodium chloride solution (Brine)
e Anhydrous sodium sulfate (Na2S0a4)
o Ethyl acetate

e Hexanes

Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet, dissolve 4-aminobenzoic acid (1 equivalent) in
anhydrous DCM. Add pyridine or triethylamine (1.1 equivalents) to the solution and cool the
mixture to 0°C in an ice bath.

« Acylation: Dissolve cyclohexanecarbonyl chloride (1.05 equivalents) in anhydrous DCM and
add it dropwise to the cooled solution of 4-aminobenzoic acid over 30 minutes with vigorous
stirring.

e Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC).
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o Work-up: Upon completion, dilute the reaction mixture with DCM and transfer it to a
separatory funnel. Wash the organic layer sequentially with 1 M HCI, water, and brine.

« Isolation: Dry the organic layer over anhydrous Na=SOs4, filter, and concentrate under
reduced pressure to obtain the crude product.

 Purification: The crude solid can be purified by recrystallization from a suitable solvent
system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel.

Causality behind Experimental Choices:

Anhydrous Conditions: The use of anhydrous solvents and a nitrogen atmosphere is crucial
to prevent the hydrolysis of the highly reactive cyclohexanecarbonyl chloride.

o Base: Pyridine or triethylamine acts as a base to neutralize the HCI generated during the
reaction, driving the equilibrium towards product formation.

» Controlled Addition at 0°C: The dropwise addition of the acid chloride at low temperature
helps to control the exothermic nature of the reaction and minimize potential side reactions.

e Aqueous Work-up: The acid wash removes unreacted base and the basic starting material,
while the water and brine washes remove any remaining water-soluble impurities.

Analytical Characterization

The identity and purity of synthesized 4-(Cyclohexanecarboxamido)benzoic acid should be
confirmed using a suite of analytical techniques.

Spectroscopic and Chromatographic Methods
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Technique

Expected Observations

1H NMR (Proton Nuclear Magnetic Resonance)

Signals corresponding to the aromatic protons
of the benzoic acid ring, the amide proton (a
broad singlet), and the aliphatic protons of the

cyclohexane ring will be present.

13C NMR (Carbon-13 Nuclear Magnetic

Resonance)

Resonances for the carboxyl carbon, amide
carbonyl carbon, aromatic carbons, and the
aliphatic carbons of the cyclohexane ring are

expected.

FT-IR (Fourier-Transform Infrared

Spectroscopy)

Characteristic absorption bands for the O-H
stretch of the carboxylic acid, the N-H stretch of
the amide, the C=0 stretch of the carboxylic
acid, and the C=0 stretch of the amide (Amide |

band) should be observed.

Mass Spectrometry (MS)

The molecular ion peak corresponding to the
calculated molecular weight (247.29 for [M]* or
248.29 for [M+H]* in ESI-MS) should be
detected.

HPLC (High-Performance Liquid
Chromatography)

A single major peak under appropriate
chromatographic conditions would indicate the
purity of the compound. A reversed-phase C18
column with a mobile phase of acetonitrile and
water (with an acid modifier like formic or acetic

acid) is a common starting point.

The development of analytical methods for similar aromatic carboxylic acids often involves

HPLC with UV detection, which offers a good balance of sensitivity and selectivity[3]. For more

complex matrices or lower detection limits, Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) would be the method of choice[3].

Potential Applications

While specific applications for 4-(Cyclohexanecarboxamido)benzoic acid are not extensively

documented in publicly available literature, its structural motifs suggest potential utility in
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several areas of research and development.

o Pharmaceutical Research: The amide linkage and the benzoic acid group are common
features in many biologically active molecules. Benzoic acid and its derivatives are known for
their use as preservatives and have been investigated for various medicinal properties[4][5].
The cyclohexane group can modulate lipophilicity, which is a critical parameter in drug
design for influencing absorption, distribution, metabolism, and excretion (ADME) properties.
Tranexamic acid, a derivative of aminocyclohexanecarboxylic acid, is used as an
antifibrinolytic agent. The synthesis of trans-4-amino-1-cyclohexanecarboxylic acid
derivatives has been explored for their potential as Janus Kinase inhibitors and in other
active pharmaceutical ingredients|[6].

o Materials Science: The rigid benzoic acid core combined with the flexible cyclohexane group
and the hydrogen-bonding capabilities of the amide and carboxylic acid functionalities make
this molecule a potential building block for supramolecular assemblies, liquid crystals, or
polymers with specific thermal or mechanical properties. The synthesis of derivatives of 4-
ethylcyclohexanecarboxylic acid has been explored for creating new materials.

Conclusion

This technical guide has provided a detailed overview of 4-
(Cyclohexanecarboxamido)benzoic acid, from its fundamental molecular properties to its
synthesis and potential applications. The provided protocols and analytical guidance are
intended to serve as a solid foundation for researchers working with this compound. The
structural features of 4-(Cyclohexanecarboxamido)benzoic acid present intriguing
possibilities for its use in the development of novel therapeutics and advanced materials.
Further research into its biological activity and material properties is warranted to fully explore
its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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